molecular formula C13H13NO3 B8371801 3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid

3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid

Cat. No. B8371801
M. Wt: 231.25 g/mol
InChI Key: PGUIOGAEJVVTFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid

Molecular Formula

C13H13NO3

Molecular Weight

231.25 g/mol

IUPAC Name

5-methyl-3-(2-phenylethyl)-1,2-oxazole-4-carboxylic acid

InChI

InChI=1S/C13H13NO3/c1-9-12(13(15)16)11(14-17-9)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,16)

InChI Key

PGUIOGAEJVVTFG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)CCC2=CC=CC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 300 g. (1.30 mole) 3-phenethyl-5-methyl-isoxazole-4-carboxylic acid ethyl ester, 146 g. (1.60 mole) potassium hydroxide 1500 ml. ethanol and 500 ml. water is stirred for 2 hours at room temperature and 2 additional hours at reflux. The ethanol is evaporated in vacuo and the aqueous solution is cooled and acidified with hydrochloric acid. The resulting solid is filtered and washed with water and triturated with methanol to give 3-phenethyl-5-methyl-isoxazole-4-carboxylic acid; m.p. 154° to 156° C.
Name
3-phenethyl-5-methyl-isoxazole-4-carboxylic acid ethyl ester
Quantity
1.3 mol
Type
reactant
Reaction Step One
Quantity
1500 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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